molecular formula C21H15N3O3 B8455647 N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea CAS No. 880337-04-2

N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea

Cat. No. B8455647
CAS RN: 880337-04-2
M. Wt: 357.4 g/mol
InChI Key: DXIUKYIPJNVLJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea is a useful research compound. Its molecular formula is C21H15N3O3 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(4-Oxo-4H-3,1-benzoxazin-2-yl)phenyl]-N'-phenylurea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

880337-04-2

Molecular Formula

C21H15N3O3

Molecular Weight

357.4 g/mol

IUPAC Name

1-[2-(4-oxo-3,1-benzoxazin-2-yl)phenyl]-3-phenylurea

InChI

InChI=1S/C21H15N3O3/c25-20-16-11-5-7-13-18(16)23-19(27-20)15-10-4-6-12-17(15)24-21(26)22-14-8-2-1-3-9-14/h1-13H,(H2,22,24,26)

InChI Key

DXIUKYIPJNVLJM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4C(=O)O3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 ml three-neck bottle was charged under room temperature with 12.8 g [0.05 mol] anthranoylanthranilic acid and 100 ml methylethylketone. Under stirring 5.95 g [0.05 mol] phenylisocyanate was added and heated for about 4 hours under reflux about 80° C.). After this the suspension was cooled down to about. 40° C. Then 40 ml acetanhydrid was added and then heated additionally for 3 hours. After cooling down to 10° C. the precipitate was sucked off, washed with acetone and dried at 50° C. under normal pressure.
Quantity
12.8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5.95 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Three

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